Cas no 77605-72-2 (Benzoic acid,2-[[3-chloro-2-(hydroxymethyl)phenyl]amino]-)

• Product Name: Benzoic acid,2-[[3-chloro-2-(hydroxymethyl)phenyl]amino]-
• CAS No: 77605-72-2
• MF: C₁₄H₁₂ClNO₃
• MW: 277.702982902527
• CID: 570061
• PubChem ID: 53703
• Update Time: 2025-04-19

Benzoic acid,2-[[3-chloro-2-(hydroxymethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[3-chloro-2-(hydroxymethyl)phenyl]amino]-
• N-(3-chloro-2-hydroxymethylphenyl)anthranilic acid
• 2-[3-chloro-2-(hydroxymethyl)anilino]benzoic acid
• DTXSID30228270
• 65A70DKY8V
• 2-((3-CHLORANYL-2-(HYDROXYMETHYL)PHENYL)AMINO)BENZOIC ACID
• N-(2'-hydroxymethyl-3'-chloro-phenyl)anthranilic acid
• UNII-65A70DKY8V
• 77605-72-2
• BENZOIC ACID, 2-((3-CHLORO-2-(HYDROXYMETHYL)PHENYL)AMINO)-
• 2-{[3-Chloro-2-(hydroxymethyl)phenyl]amino}benzoic acid
• N-(2-Hydroxymethyl-3-chlorophenyl)anthranilic acid

• Inchi： 1S/C14H12ClNO3/c15-11-5-3-7-13(10(11)8-17)16-12-6-2-1-4-9(12)14(18)19/h1-7,16-17H,8H2,(H,18,19)
• InChI Key： BMLZYLYIEWXTCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CO)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 277.05066
• Monoisotopic Mass: 277.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56